Cas no 3882-14-2 (Monoallyl Phthalate)

• Product Name: Monoallyl Phthalate
• CAS No: 3882-14-2
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 292245
• PubChem ID: 11769653
• Update Time: 2025-08-02

Monoallyl Phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono-2-propenyl ester
• Monoallyl Phthalate
• 2-prop-2-enoxycarbonylbenzoate
• 2-(Allyloxycarbonyl)benzoic acid
• allyl hydrogen phthalate
• phthalic acid monoallyl ester
• Phthalic acid, monoallyl ester
• 2-((allyloxy)carbonyl)benzoic acid
• 1,2-Benzenedicarboxylic acid, mono(2-propen-1-yl) ester
• 3882-14-2
• SCHEMBL87635

• Inchi： 1S/C11H10O4/c1-2-7-15-11(14)9-6-4-3-5-8(9)10(12)13/h2-6H,1,7H2,(H,12,13)
• InChI Key： UIYHUUARNKRKGV-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.9±25.0 °C at 760 mmHg
• Flash Point: 148.3±16.7 °C
• PSA: 63.6
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Monoallyl Phthalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Monoallyl Phthalate

Comprehensive Overview of Monoallyl Phthalate (CAS No. 3882-14-2): Properties, Applications, and Industry Trends

Monoallyl Phthalate (CAS No. 3882-14-2), a specialized ester derivative of phthalic acid, is gaining attention in industrial and research sectors due to its unique chemical properties. As a monofunctional allyl ester, it serves as a versatile intermediate in polymer synthesis, adhesives, and coatings. This article delves into its molecular structure, performance characteristics, and emerging applications while addressing trending topics like sustainable chemical alternatives and high-performance material innovation.

The molecular formula C₁₁H₁₀O₄ grants Monoallyl Phthalate a balanced combination of reactivity and stability. Its allyl group enables crosslinking in UV-curable resins, a feature increasingly valued in eco-friendly coatings – a hot topic among manufacturers seeking to reduce VOC emissions. Recent studies highlight its role in developing low-energy curing systems, aligning with global demands for energy-efficient production processes.

In the realm of specialty polymers, this compound demonstrates exceptional compatibility with vinyl monomers and polyester resins. Industry reports indicate growing adoption in 3D printing materials, where its dual functionality improves layer adhesion and final product durability. Such applications resonate with current searches for "advanced polymer additives" and "3D printing material enhancers" across technical databases.

The compound's plasticizing effects have sparked interest in flexible electronics, particularly for wearable device components. With the IoT market expanding, researchers are investigating its potential in stretchable conductive films – addressing frequent queries about "flexible electronic materials." Its moderate viscosity and thermal stability (decomposition temperature >200°C) make it suitable for precision coating applications.

From a regulatory perspective, Monoallyl Phthalate benefits from not being classified among restricted phthalates, making it a candidate for phthalate substitute research. This positions it favorably in discussions about "safe plasticizer options" – a trending concern among product formulators. Analytical methods like HPLC and GC-MS reliably quantify its presence at ppm levels, ensuring quality control in sensitive applications.

Market analysts note increasing demand in Asia-Pacific regions, particularly for electronic encapsulants and optical material modifiers. The compound's ability to enhance refractive index without yellowing addresses common search terms like "optical clarity additives." Manufacturers are developing high-purity grades (≥99.5%) to meet semiconductor industry standards.

Environmental fate studies show Monoallyl Phthalate undergoes aerobic biodegradation within 28 days under OECD 301B conditions, a valuable trait for products targeting green chemistry certifications. This data responds to growing searches for "biodegradable chemical intermediates" and supports sustainability claims in technical documentation.

Future research directions include exploring its nanocomposite applications, particularly with graphene oxide and cellulose nanocrystals – topics generating significant academic interest. Patent analyses reveal novel uses in self-healing materials, tapping into the popular "smart material technologies" search category.

Handling recommendations emphasize standard organic chemical precautions, with particular attention to moisture-sensitive storage due to its ester functionality. Technical bulletins frequently address "compatibility testing protocols" for formulators blending it with novel bio-based monomers.

In conclusion, Monoallyl Phthalate (CAS 3882-14-2) represents a multifaceted chemical building block whose applications intersect with several cutting-edge material science domains. Its evolving role in sustainable technologies and advanced manufacturing ensures continued relevance in chemical innovation discussions worldwide.